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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B1504120 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-(cap biotinyl)), a common reagent in the development of liposomal

drug delivery systems. Adherence to these guidelines is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Key Properties and Safety Information
Understanding the characteristics of 18:1 Biotinyl Cap PE is the first step toward safe handling

and disposal. The following table summarizes its key quantitative data.

Property Value

CAS Number 384835-51-2[1]

Molecular Formula C₅₇H₁₀₂N₄O₁₁PNaS

Molecular Weight 1105.47 g/mol

Form Liquid[2]

Storage Temperature -20°C[3]

Purity >99%[3]
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Hazard Identification and Precautionary Measures:

18:1 Biotinyl Cap PE is classified with several hazards that necessitate careful handling.

According to safety data sheets, it is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[4] There are also concerns that it may damage

fertility or an unborn child.[4]

Signal Word: Danger

Hazard Statements:[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H331: Toxic if inhaled.

H335: May cause respiratory irritation.

H336: May cause drowsiness or dizziness.

H351: Suspected of causing cancer.

H361d: Suspected of damaging the unborn child.

H372: Causes damage to organs through prolonged or repeated exposure.

Due to these potential hazards, it is mandatory to wear appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection, when handling

this compound.[4] Work should be conducted in a well-ventilated area or under a fume hood.

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of 18:1 Biotinyl Cap PE is a critical final step in the experimental

workflow. The following protocol outlines the necessary steps to ensure safe and compliant
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disposal.

1. Waste Identification and Segregation:

Identify: All waste materials containing 18:1 Biotinyl Cap PE, including unused product,

contaminated consumables (e.g., pipette tips, vials), and solutions.

Segregate: This chemical waste must be segregated from non-hazardous and other types of

chemical waste. Do not mix with solvents or other reagents unless explicitly permitted by

your institution's hazardous waste management plan.

2. Containerization:

Select an Appropriate Container: Use a designated, leak-proof, and chemically compatible

hazardous waste container. The container must be in good condition and have a secure lid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("18:1 Biotinyl Cap PE"), and the associated hazards (e.g., "Toxic,"

"Irritant").

3. Waste Accumulation:

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated satellite accumulation area.

Follow Institutional Guidelines: Adhere to your institution's specific limits on the volume of

waste that can be accumulated and the time frame for storage.

4. Final Disposal Arrangement:

Professional Disposal: The disposal of 18:1 Biotinyl Cap PE must be handled by a licensed

hazardous waste disposal company.[4] Do not attempt to dispose of this chemical down the

drain or in regular trash.

Consultation: Work with your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the waste in accordance with local,

state, and federal regulations.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.broadpharm.com/msds/bp-28340
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 18:1 Biotinyl Cap
PE.

Step 1: Identify & Segregate Waste
(Unused product, contaminated labware)

Step 2: Use Designated Hazardous Waste Container

Step 3: Label Container Correctly
('Hazardous Waste', Chemical Name, Hazards)

Step 4: Store in Secure Satellite Accumulation Area

Step 5: Contact EHS for Pickup

Step 6: Arrange Disposal via Licensed Company

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 18:1 Biotinyl Cap PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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